4-{[1-(cyclopropylcarbonyl)-4-piperidinyl]oxy}-N-(2,6-difluorobenzyl)benzamide

• IUPAC Name: 4-[1-(cyclopropanecarbonyl)piperidin-4-yl]oxy-N-[(2,6-difluorophenyl)methyl]benzamide
• InChI: InChI=1S/C23H24F2N2O3/c24-20-2-1-3-21(25)19(20)14-26-22(28)15-6-8-17(9-7-15)30-18-10-12-27(13-11-18)23(29)16-4-5-16/h1-3,6-9,16,18H,4-5,10-14H2,(H,26,28)
• InChI Key: SRMCJXMWTCRTNU-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)N2CCC(CC2)OC3=CC=C(C=C3)C(=O)NCC4=C(C=CC=C4F)F
• Molecular Formula: C23H24F2N2O3
• Molecular Weight: 414.4 g/mol

Description

4-{[1-(cyclopropylcarbonyl)-4-piperidinyl]oxy}-N-(2,6-difluorobenzyl)benzamide is a novel compound that has shown promising results in scientific research. It belongs to the class of benzamide compounds and has been found to have potential applications in the field of medicine and pharmacology.

Mechanism of Action

The mechanism of action of 4-{[1-(cyclopropylcarbonyl)-4-piperidinyl]oxy}-N-(2,6-difluorobenzyl)benzamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and receptors in the body. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are enzymes involved in the inflammatory response. It has also been found to bind to certain receptors in the brain, which may be responsible for its neuroprotective effects.
Biochemical and Physiological Effects:
4-{[1-(cyclopropylcarbonyl)-4-piperidinyl]oxy}-N-(2,6-difluorobenzyl)benzamide has been found to have several biochemical and physiological effects. It has been shown to reduce inflammation, pain, and tumor growth in animal models. It has also been found to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-{[1-(cyclopropylcarbonyl)-4-piperidinyl]oxy}-N-(2,6-difluorobenzyl)benzamide in lab experiments is its high potency and selectivity. This allows for more accurate and reliable results. However, one of the limitations of using this compound is its low solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research and development of 4-{[1-(cyclopropylcarbonyl)-4-piperidinyl]oxy}-N-(2,6-difluorobenzyl)benzamide. One direction is to further investigate its potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to develop more efficient synthesis methods to improve its yield and purity. Additionally, future research could focus on the development of new derivatives of this compound with improved pharmacological properties.
In conclusion, 4-{[1-(cyclopropylcarbonyl)-4-piperidinyl]oxy}-N-(2,6-difluorobenzyl)benzamide is a novel compound with potential applications in the field of medicine and pharmacology. Its anti-inflammatory, analgesic, anti-tumor, and neuroprotective properties make it a promising candidate for further research and development.

Synthesis Methods

The synthesis of 4-{[1-(cyclopropylcarbonyl)-4-piperidinyl]oxy}-N-(2,6-difluorobenzyl)benzamide involves the reaction of 2,6-difluorobenzylamine with 1-(cyclopropylcarbonyl)piperidine-4-carboxylic acid followed by the addition of benzoyl chloride. The reaction is carried out in the presence of a base and a solvent. The resulting product is then purified using column chromatography.

Scientific Research Applications

4-{[1-(cyclopropylcarbonyl)-4-piperidinyl]oxy}-N-(2,6-difluorobenzyl)benzamide has been found to have potential applications in the treatment of various diseases. It has been shown to have anti-inflammatory, analgesic, and anti-tumor properties. It has also been found to be effective in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.